Cas no 1361533-06-3 (3'-Nitro-2,3,4,5'-Tetrachlorobiphenyl)

• Product Name: 3'-Nitro-2,3,4,5'-Tetrachlorobiphenyl
• CAS No: 1361533-06-3
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4999927
• Update Time: 2025-10-18

3'-Nitro-2,3,4,5'-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Nitro-2,3,4,5'-Tetrachlorobiphenyl

• Inchi： 1S/C12H5Cl4NO2/c13-7-3-6(4-8(5-7)17(18)19)9-1-2-10(14)12(16)11(9)15/h1-5H
• InChI Key： JOYPMUKILKEMRT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=C(C=C(C=1)[N+](=O)[O-])Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 338
• XLogP3: 6.2
• Topological Polar Surface Area: 45.8

Additional information on 3'-Nitro-2,3,4,5'-Tetrachlorobiphenyl

Professional Introduction to Compound with CAS No. 1361533-06-3 and Product Name: 3'-Nitro-2,3,4,5'-Tetrachlorobiphenyl

The compound with the CAS number 1361533-06-3 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and environmental chemistry. Its product name, 3'-Nitro-2,3,4,5'-Tetrachlorobiphenyl, provides a detailed molecular description that underscores its unique structural and functional characteristics. This biphenyl derivative is characterized by the presence of multiple chlorine substituents and a nitro group, which contribute to its distinct chemical properties and potential applications.

From a chemical perspective, the structure of 3'-Nitro-2,3,4,5'-Tetrachlorobiphenyl exhibits a high degree of halogenation, which is a common feature in many halogenated aromatic compounds. These compounds are often studied for their reactivity, stability, and interaction with biological systems. The nitro group in particular introduces a region of high electron-withdrawing power, which can influence the compound's solubility, reactivity, and potential metabolic pathways.

Recent research in the field of environmental chemistry has highlighted the importance of understanding the behavior of halogenated biphenyls in various ecosystems. Studies have shown that compounds like 3'-Nitro-2,3,4,5'-Tetrachlorobiphenyl can exhibit persistence in the environment due to their resistance to degradation. This persistence raises concerns about their potential accumulation in wildlife and human populations. However, research also indicates that certain modifications or functional groups can enhance the biodegradability of these compounds.

In pharmaceutical research, derivatives of biphenyl with specific functional groups are often explored for their pharmacological properties. The nitro group in 3'-Nitro-2,3,4,5'-Tetrachlorobiphenyl can serve as a pharmacophore or a key site for further chemical modification. Such modifications can lead to the development of new drugs with enhanced efficacy or reduced toxicity. For instance, nitroaromatic compounds have been investigated for their antimicrobial and antitumor properties.

The synthesis of 3'-Nitro-2,3,4,5'-Tetrachlorobiphenyl involves complex organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to achieve high yields and purity levels. These methodologies often incorporate catalytic processes or transition metal complexes to facilitate specific transformations. The synthesis of halogenated biphenyls is particularly challenging due to the potential for unwanted side reactions and byproduct formation.

From an industrial standpoint, the production and handling of 3'-Nitro-2,3,4,5'-Tetrachlorobiphenyl must adhere to stringent safety and environmental regulations. Proper storage conditions are essential to prevent degradation or unwanted reactions. Additionally, waste management strategies must be implemented to minimize environmental impact. Research into greener synthetic routes is ongoing to reduce the ecological footprint associated with halogenated compound production.

The toxicological profile of 3'-Nitro-2,3,4,5'-Tetrachlorobiphenyl is another critical area of study. While some halogenated biphenyls have been linked to adverse health effects in animal models, others have shown low toxicity under certain conditions. Understanding the mechanisms of toxicity is essential for risk assessment and developing safer alternatives. Computational modeling techniques have been increasingly used to predict toxicological outcomes based on molecular structure.

Future research directions for 3'-Nitro-2,3,4,5'-Tetrachlorobiphenyl may focus on its potential applications in material science and nanotechnology. Halogenated aromatic compounds have shown promise as components in advanced materials due to their thermal stability and electronic properties. For example，they could be used in organic electronics or as precursors for high-performance polymers.

In conclusion, 1361533-06-3 represents a significant compound within the realm of specialty chemicals。The detailed structural features outlined by its product name, 3'-Nitro-2， 3， 4， 5' -Tetrachlorobiphenyl, underscore its unique properties that make it relevant across multiple scientific disciplines。Ongoing research continues to uncover new applications and insights into its behavior，both environmentally and biologically。As our understanding evolves， so too will the ways in which this compound is utilized， contributing to advancements in medicine， materials science，and environmental protection。